Cas no 121507-34-4 (5-(propan-2-yloxy)-1H-pyrazol-3-amine)

• Product Name: 5-(propan-2-yloxy)-1H-pyrazol-3-amine
• CAS No: 121507-34-4
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD11846994
• CID: 133360
• PubChem ID: 45116741
• Update Time: 2025-10-19

5-(propan-2-yloxy)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylethoxy)-1H-Pyrazol-3-amine
• 1H-Pyrazol-3-amine,5-(1-methylethoxy)-
• 5-ISOPROPOXY-1H-PYRAZOL-3-AMINE
• 3-amino-5-isopropoxy-1H-pyrazole
• 3-amino-5-isopropoxypyrazole
• 5-isopropoxy-1H-pyrazol-3-ylamine
• 5-isopropoxy-1H-pyrazole-3-amine
• 5-isopropoxyl-1H-pyrazol-3-amine
• 5-propan-2-yloxy-1H-pyrazol-3-amine
• AK-49322
• ANW-74514
• CTK8C5190
• QC-758
• SureCN57656
• SureCN711409
• 5-(propan-2-yloxy)-1H-pyrazol-3-aMine
• 1H-Pyrazol-3-amine,5-(1-methylethoxy)-(9CI)
• BAYGRDORJOSALU-UHFFFAOYSA-N
• 3-isopropoxy-1H-pyrazol-5-amine
• 5-isopropoxy -1H-pyrazol-3-amine
• FCH933826
• 3914AA
• 3-propan-2-yloxy-1H-pyrazol-5-amine
• AX8165798
• AB0050227
• 1H-Pyrazol-3-amine, 5-(1-methyleth
• J-517650
• 1H-Pyrazol-3-amine, 5-(1-methylethoxy)-
• CS-W000741
• METHYL3-(DIETHYLAMINO)-2-METHYLPROPANOATE
• MFCD11846994
• AMY32838
• DTXSID20668484
• AKOS006340985
• A891657
• 5-(propan-2-yloxy)-1H-pyrazol-3-aMine;5-Isopropoxy-1H-pyrazol-3-amine
• 3-[(Propan-2-yl)oxy]-1H-pyrazol-5-amine
• SY239764
• SCHEMBL57656
• 121507-34-4
• F51222
• FT-0686283
• AKOS025394259
• DS-15014
• 5-(propan-2-yloxy)-1H-pyrazol-3-amine

• MDL： MFCD11846994
• Inchi： 1S/C6H11N3O/c1-4(2)10-6-3-5(7)8-9-6/h3-4H,1-2H3,(H3,7,8,9)
• InChI Key： BAYGRDORJOSALU-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)NN=1)C(C)C

Computed Properties

• Exact Mass: 140.0825
• Monoisotopic Mass: 141.090211983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9
• Molecular Weight: 141.17
• XLogP3: 1

Experimental Properties

• PSA: 61.03

5-(propan-2-yloxy)-1H-pyrazol-3-amine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 5-(propan-2-yloxy)-1H-pyrazol-3-amine

Introduction to 5-(propan-2-yloxy)-1H-pyrazol-3-amine and Its Significance in Modern Chemical Biology

5-(propan-2-yloxy)-1H-pyrazol-3-amine, with a CAS number of 121507-34-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery. This heterocyclic amine derivative combines a pyrazole core with an alkoxy side chain, making it a versatile scaffold for developing novel bioactive molecules. The compound's molecular structure, characterized by its nitrogen-rich heterocycle and the presence of a propyl ether group, positions it as a promising candidate for further exploration in medicinal chemistry.

The pyrazole moiety is a well-studied pharmacophore in pharmaceutical research, known for its ability to interact with various biological targets. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of an alkoxy group at the 5-position of the pyrazole ring introduces additional functional diversity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability. This modification enhances the compound's potential as a lead molecule in drug development.

In recent years, there has been growing interest in 5-(propan-2-yloxy)-1H-pyrazol-3-amine due to its reported interactions with key enzymes and receptors involved in disease pathways. For instance, studies have suggested that this compound may modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The propyl ether side chain appears to play a crucial role in determining the compound's binding affinity and selectivity, making it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of 5-(propan-2-yloxy)-1H-pyrazol-3-amine is its potential as a tool for investigating the mechanisms of various diseases. Researchers have utilized this compound in cell-based assays to explore its effects on signaling pathways relevant to neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes it particularly interesting for therapeutic applications. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a starting point for developing more potent and selective drugs.

The synthesis of 5-(propan-2-yloxy)-1H-pyrazol-3-amine has been optimized through multiple methodologies, each offering distinct advantages in terms of yield and scalability. Common synthetic routes involve nucleophilic substitution reactions on halogenated pyrazoles or condensation reactions involving propyl glycol ether derivatives. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production, which is essential for preclinical and clinical studies.

Advances in computational chemistry have further enhanced the understanding of 5-(propan-2-yloxy)-1H-pyrazol-3-amine's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities, providing insights into how the compound may exert its biological effects. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives rapidly. This synergy between experimental and computational methods has accelerated the discovery process for novel bioactive molecules.

The pharmacokinetic properties of 5-(propan-2-yloxy)-1H-pyrazol-3-amine are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. The presence of the propyl ether group appears to influence its metabolic pathways, suggesting that it may exhibit favorable pharmacokinetic characteristics such as good oral bioavailability and moderate half-life. These properties are critical for ensuring that the compound remains effective at therapeutic concentrations over time.

In conclusion, 5-(propan-2-yloxy)-1H-pyrazol-3-amine represents a significant advancement in chemical biology research due to its unique structural features and potential therapeutic applications. Its ability to interact with key biological targets, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.